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Abstract

This guide provides a comprehensive framework of analytical methodologies for the robust
characterization of 2-Chloro-5-methoxybenzonitrile (CAS No: 127667-00-9). As a key
intermediate in the synthesis of pharmaceuticals and other advanced materials, ensuring its
identity, purity, and stability is of paramount importance.[1] This document is designed for
researchers, quality control analysts, and drug development professionals, offering detailed,
field-proven protocols for structural elucidation and purity assessment. The methodologies
described herein are built on the principles of orthogonal analysis, employing a suite of
spectroscopic and chromatographic techniques to build a self-validating analytical dossier for
the compound.

Introduction and Physicochemical Profile

2-Chloro-5-methoxybenzonitrile is a substituted aromatic compound featuring a nitrile, a
chloro, and a methoxy group. This unique combination of functional groups dictates its
chemical reactivity and informs the selection of appropriate analytical techniques.[2] A
foundational understanding of its physical properties is essential for proper sample handling,
storage, and method development.
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Table 1: Physicochemical Properties of 2-Chloro-5-methoxybenzonitrile

Property Value Source(s)
Chemical Formula CsHsCINO [11[3]
Molecular Weight 167.59 g/mol [11[4]
Appearance White to o.ff-white or light e
yellow solid

CAS Number 127667-00-9 [3]

Melting Point 48 - 52 °C [4]

Boiling Point 276 - 278 °C [4]

Insoluble in water; Soluble in
B common organic solvents
Solubility (e.q., ethanol [4]

dichloromethane)

Store in a cool, dry, well-
Storage ventilated area in a tightly

sealed container.[4]

Analytical Strategy: An Orthogonal Approach

A multi-faceted analytical strategy is crucial for the unambiguous characterization of any
chemical entity. No single technique can provide all necessary information. This guide employs
an orthogonal approach, where each method provides complementary data, collectively
confirming the molecule's structure and purity.
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Analytical Workflow

Sample of
2-Chloro-5-methoxybenzonitrile
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Information Derived from Analytical Techniques
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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